Cas no 69566-31-0 (1-[4-(ethylsulfinyl)phenyl]-2-methyl-3-piperidin-1-ylpropan-1-one (2E)-but-2-enedioate)

• Product Name: 1-[4-(ethylsulfinyl)phenyl]-2-methyl-3-piperidin-1-ylpropan-1-one (2E)-but-2-enedioate
• CAS No: 69566-31-0
• MF: C₂₁H₂₉NO₆S
• MW: 423.523065328598
• CID: 1738218
• PubChem ID: 6446986
• Update Time: 2025-04-21

1-[4-(ethylsulfinyl)phenyl]-2-methyl-3-piperidin-1-ylpropan-1-one (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 1-[4-(ethylsulfinyl)phenyl]-2-methyl-3-piperidin-1-ylpropan-1-one (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,1-(4-ethylsulfinylphenyl)-2-methyl-3-piperidin-1-ylpropan-1-one
• 1-(4-(Ethylsulfinyl)phenyl)-2-methyl-3-(1-piperidinyl)-1-propanone (E)-2-butenedioate (1:1)
• 69566-31-0
• 1-(4-Ethylsulfinylphenyl)piperidino-2-methylpropanone-1 fumarate
• 1-Propanone, 1-(4-(ethylsulfinyl)phenyl)-2-methyl-3-(1-piperidinyl)-, (E)-2-butenedioate (1:1)

• Inchi： 1S/C17H25NO2S.C4H4O4/c1-3-21(20)16-9-7-15(8-10-16)17(19)14(2)13-18-11-5-4-6-12-18;5-3(6)1-2-4(7)8/h7-10,14H,3-6,11-13H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： RRMZLFMWBJIQFZ-WLHGVMLRSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)C(C(C)CN1CCCCC1)=O)=O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 423.17167
• Monoisotopic Mass: 423.17155882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 477
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 111.98